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Compound of Interest

2-Chloro-N-methoxy-N-
Compound Name: _
methylacetamide

cat. No.: B1631021

A Technical Guide to 2-Chloro-N-methoxy-N-
methylacetamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-chloro-N-methoxy-N-
methylacetamide, a versatile reagent in synthetic chemistry. It details its chemical structure,
nomenclature, physical properties, and key experimental protocols, with a focus on its
application in the synthesis of bioactive molecules.

Chemical Identity and Nomenclature

2-Chloro-N-methoxy-N-methylacetamide is a Weinreb amide derivative used as an
intermediate in various organic syntheses.[1] Its systematic and common names are crucial for
unambiguous identification in research and development.

o |[UPAC Name: The officially recognized name for this compound is 2-chloro-N-methoxy-N-
methylacetamide.[2]

o CAS Registry Number: 67442-07-3[1][2][3]

e Synonyms: The compound is also known by several other names, including N-methoxy-N-
methylchloroacetamide, N-Methyl-N-methoxy-2-chloroacetamide, and Methyl 2-Chloro-N-
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methylacetohydroxamate.[2][4]

The IUPAC name systematically describes the molecule's structure, which is composed of a
central acetamide core with specific substitutions.
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2-Chloro-N-methoxy-N-methylacetamide

based on

Acetamide Core
(-C(=O)N-)

substituted with substituted with substituted with

2-Chloro N-methoxy N-methyl
(Cl- at position 2) (-OCH3 on Nitrogen) (-CH3 on Nitrogen)
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Reactants

G\I,O-Dimethylhydroxylamine HCD (Base (e.g.,TEA)] [Chloroacetyl Chloride] (Solvent(e.g.,DCM)]

\ Reaction Process

[1. Dissolve & Cool to O°C)

1

2. Add Base

4

@. Add Chloroacetyl Chloride (dropwisea

A
(4. Stir to CompletiorD

Workup &‘3urificati0n

[5. Quench ReactiorD

4

6. Extract & Wash

A
[7. Dry & Concentrate]

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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